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For Researchers, Scientists, and Drug Development Professionals

These comprehensive application notes provide detailed protocols for the effective use of

NW16 flanges in glovebox systems. Adherence to these guidelines is crucial for maintaining

the integrity of the inert atmosphere required for sensitive research and manufacturing

applications.

Introduction to NW16 Flanges in Glovebox
Environments
NW16 (also known as KF16) flanges are a common type of vacuum flange used to create

modular and easily reconfigurable connections on gloveboxes and associated vacuum

equipment.[1][2] Their "quick flange" design allows for rapid assembly and disassembly without

the need for specialized tools, making them ideal for research and development applications

where experimental setups frequently change.[2][3] In a glovebox, NW16 flanges are typically

used for creating ports for electrical feedthroughs, gas lines, vacuum lines, and other utilities

necessary for conducting experiments in a controlled atmosphere.[1][4]

The seal is achieved by compressing an elastomeric O-ring between two mating flanges with a

centering ring, all held together by a circumferential clamp.[5] The material of the O-ring is a

critical consideration and should be selected based on the chemical compatibility and

temperature requirements of the application.
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Quantitative Data and Specifications
The following tables summarize the key specifications for standard NW16 flanges and their

components. These values are essential for ensuring compatibility and safe operation within a

glovebox environment.

Table 1: NW16 Flange General Specifications

Parameter Value Source

Flange Size DN 16 ISO-KF [6]

Flange Outer Diameter 30 mm (1.18 in) [6]

Bore Diameter 17.2 mm (0.68 in)

Material
304 Stainless Steel, Aluminum,

Brass
[5][6][7]

Vacuum Range (with FKM O-

ring)
1 x 10⁻⁸ mbar to 1 bar [6]

Temperature Range (with FKM

O-ring)
-20 °C to 180 °C [6]

Table 2: Common O-Ring Materials for NW16 Flanges
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Material Temperature Range
Common Applications &
Characteristics

FKM (Viton®) -20 °C to 180 °C
General purpose, good

chemical resistance.

NBR (Nitrile) -40 °C to 120 °C
Good for oils and fuels, less

resistant to ozone.

Silicone -60 °C to 230 °C

Wide temperature range, good

for medical and

pharmaceutical applications.

Metal Seal -270 °C to 150 °C

Ultra-high vacuum

applications, requires higher

clamping force.[6]

Experimental Protocols
Protocol for Assembling an NW16 Flange Connection
This protocol outlines the standard procedure for creating a leak-tight seal with an NW16 flange

assembly.

Materials:

Two NW16 flanges (e.g., on a glovebox port and a feedthrough)

One NW16 centering ring with an appropriate O-ring

One NW16 clamp (wing-nut or bolt-style)

Lint-free wipes

Solvent compatible with O-ring material (e.g., isopropyl alcohol)

Procedure:

Inspection: Visually inspect the sealing surfaces of both flanges for any scratches, dents, or

contamination. Ensure the O-ring is free of nicks, cuts, or signs of degradation.
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Cleaning: Using a lint-free wipe lightly dampened with a suitable solvent, clean the sealing

surfaces of both flanges and the O-ring. Allow the solvent to fully evaporate.

Assembly: a. Place the centering ring with the O-ring onto one of the flanges. The centering

ring ensures the O-ring is properly positioned. b. Bring the second flange into contact with

the first, ensuring the centering ring remains in place. c. Open the NW16 clamp and place it

around the circumference of the two mated flanges.

Tightening: a. For a wing-nut clamp, tighten the wing-nut by hand until it is firm. A general

rule is to tighten it a quarter-turn past the point where it first becomes snug. Do not

overtighten, as this can damage the O-ring and the clamp. b. For a bolt-style clamp, tighten

the bolts in a star pattern to ensure even pressure distribution.

Protocol for Installing an Electrical Feedthrough
This protocol details the steps for installing a new electrical feedthrough into a glovebox port

using an NW16 flange.

Materials:

Glovebox with a vacant NW16 port

NW16 electrical feedthrough

NW16 centering ring and clamp

Leak detection equipment (see Protocol 3.3)

Appropriate personal protective equipment (PPE)

Procedure:

Preparation: Ensure the glovebox is at a slight positive pressure to prevent atmospheric

contamination when the port is opened.

Component Installation: a. From within the glovebox, carefully remove the blank flange from

the desired NW16 port. b. Following the assembly protocol (3.1), install the new electrical

feedthrough.
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Leak Testing: Perform a leak test as described in Protocol 3.3 to verify the integrity of the

new seal before introducing any sensitive materials into the glovebox.

Protocol for Leak Testing an NW16 Flange Seal
A leak-tight seal is critical for maintaining the inert atmosphere of a glovebox. The following

methods can be used to test the integrity of an NW16 flange connection.

Method A: Positive Pressure Test (Bubble Test)

This is a simple and effective method for detecting larger leaks.

Materials:

A solution of soapy water or a commercial leak detection fluid.

The ability to pressurize the glovebox to a slight positive pressure (e.g., +5 mbar).[8][9]

Procedure:

Pressurize the glovebox to a stable positive pressure.

Apply the leak detection solution to the exterior of the NW16 flange joint.

Observe for the formation of bubbles, which indicates a leak.[3][8]

Method B: Helium Mass Spectrometry Leak Detection

This is a highly sensitive method for detecting very small leaks.

Materials:

Helium mass spectrometer leak detector

A supply of helium gas with a fine nozzle applicator

Procedure:
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Connect the helium mass spectrometer to the glovebox's vacuum system or a dedicated

sampling port.

Evacuate the glovebox or the component being tested to a suitable vacuum level for the

detector.

Carefully spray a small amount of helium gas around the NW16 flange joint.

Monitor the leak detector's output. A sharp increase in the helium signal indicates a leak.[3]

Visualizations
The following diagrams illustrate key workflows and relationships in the use of NW16 flanges in

a glovebox setup.
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Caption: Workflow for NW16 Flange Assembly and Verification.
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Caption: Decision Tree for Glovebox Leak Testing.
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Caption: Workflow for Integrating a Component via an NW16 Flange.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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